Cas no 502135-04-8 (ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate)
502135-04-8 structure
Product Name:ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate
CAS No:502135-04-8
MF:C11H13NO6
MW:255.224023580551
CID:1113119
Update Time:2024-07-24
ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate
- 4-Isoxazoleacetic acid, 3-(ethoxycarbonyl)-5-methyl-α-oxo-, ethyl ester
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- Inchi: 1S/C11H13NO6/c1-4-16-10(14)8-7(6(3)18-12-8)9(13)11(15)17-5-2/h4-5H2,1-3H3
- InChI Key: WLVRERDAOZUYKQ-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)C(OCC)=O)C(C(OCC)=O)=N1
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Boiling Point: 405.1±45.0 °C(Predicted)
- pka: -7.91±0.50(Predicted)
ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methylisoxazole-3-carboxylate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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